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Compound of Interest

Compound Name: 1-(3,4-Dichlorophenyl)ethanol

Cat. No.: B075180

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3,4-Dichlorophenyl)ethanol is a chlorinated aromatic alcohol of significant interest in
organic synthesis, particularly as a chiral building block for active pharmaceutical ingredients
(APIs). A thorough understanding of its physical properties is essential for its effective use in
laboratory and industrial settings, including reaction optimization, purification, and formulation.
This technical guide provides a comprehensive overview of the known physical properties of 1-
(3,4-dichlorophenyl)ethanol, details relevant experimental protocols for property
determination, and outlines a common synthetic workflow.

Core Physical Properties

The physical characteristics of 1-(3,4-dichlorophenyl)ethanol are summarized below. It is
important to note that while some data is available for this specific compound, other properties
are often reported for its isomers or closely related analogues.

Data Presentation
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Property Value Source | Notes

Molecular Formula CsHsCI20 [1]

Molecular Weight 191.05 g/mol [2]

CAS Number 1475-11-2 [1][3]

) ) ) Inferred from related

Appearance White to off-white solid/powder
compounds[4]

Data for the related compound
- _ _ (S)-2-Chloro-1-(3,4-

Boiling Point No data available ) )
dichlorophenyl)ethanol is
392.6°C at 760 mmHg.[5]
Data for the related compound

) ) ) 2-Chloro-1-(2,4-

Melting Point No data available ) i
dichlorophenyl)ethanol is 63—
66 °C.[4]

Data for the related compound
) ] (S)-2-Chloro-1-(3,4-

Density No data available ) )
dichlorophenyl)ethanol is 1.12
g/cms.[5]

- Soluble in organic solvents Inferred from related

Solubility

such as ethanol and DMSO. compounds.[4]
pKa No data available

LogP (XLogP3)

3.2

Computed value for the isomer

2-(3,4-Dichlorophenyl)ethanol.
[2]

Experimental Protocols

Accurate determination of physical properties is crucial for chemical characterization. The

following are detailed methodologies for key experiments.
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Synthesis of 1-(3,4-Dichlorophenyl)ethanol via
Reduction

The most common route to 1-(3,4-dichlorophenyl)ethanol is the reduction of the
corresponding ketone, 3',4'-dichloroacetophenone. Asymmetric reduction is often employed to
obtain specific enantiomers, which are crucial in drug development.[6][7]

Materials:

3',4'-Dichloroacetophenone

o Sodium borohydride (NaBHa4) or a chiral reducing agent (e.g., a borane complex with a chiral
catalyst)[8][9]

» Methanol or other suitable solvent
 Diethyl ether or ethyl acetate for extraction
e Anhydrous magnesium sulfate

e Hydrochloric acid (for workup)

o Saturated sodium bicarbonate solution

e Brine

Procedure:

¢ Reaction Setup: In a round-bottom flask, dissolve 3',4'-dichloroacetophenone in methanol
under an inert atmosphere (e.g., nitrogen or argon).

¢ Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride in portions. For
asymmetric synthesis, a pre-formed chiral catalyst solution would be used, and the ketone
solution would be added dropwise.[9]

e Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction progress
using Thin Layer Chromatography (TLC).
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Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition
of dilute hydrochloric acid.

Extraction: Remove the methanol under reduced pressure. Add water to the residue and
extract the aqueous layer three times with diethyl ether or ethyl acetate.

Washing: Combine the organic extracts and wash successively with saturated sodium
bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude 1-(3,4-dichlorophenyl)ethanol by column chromatography on
silica gel.

Determination of Melting Point

The melting point is a key indicator of purity.[10]

Procedure:

Sample Preparation: Finely powder a small amount of the crystalline solid.
Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.
Measurement: Place the capillary tube in a melting point apparatus.

Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point, then
reduce the heating rate to 1-2 °C per minute.

Observation: Record the temperature at which the first drop of liquid appears (onset of
melting) and the temperature at which the entire sample becomes a clear liquid (completion
of melting). This range is the melting point.[11]

Determination of Boiling Point (Simple Distillation)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.[10]
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Procedure:

o Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample Addition: Place the liquid sample and a few boiling chips into the round-bottom flask.
o Heating: Gently heat the flask.

o Temperature Reading: Position the thermometer bulb just below the side arm of the
distillation head to accurately measure the temperature of the vapor that is distilling.[10]

o Observation: Record the temperature at which the liquid is boiling and a stable temperature
is observed on the thermometer. This stable temperature is the boiling point.

Determination of Solubility

Solubility is typically determined by observing the dissolution of a solute in a solvent.[12][13]
Procedure:
e Solvent Addition: In a small test tube, add approximately 1 mL of the chosen solvent.

e Solute Addition: Add a small, measured amount (e.g., 10 mg) of 1-(3,4-
dichlorophenyl)ethanol to the solvent.

o Observation: Stir or vortex the mixture and observe if the solid dissolves completely.
 Classification:

o Soluble: If the entire solid dissolves.

o Slightly Soluble: If some, but not all, of the solid dissolves.

o Insoluble: If the solid does not appear to dissolve.

e This process can be repeated with a range of polar and non-polar solvents to create a
solubility profile.[11]
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Visualizations
Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of 1-
(3,4-Dichlorophenyl)ethanol.

Start: 3',4'-Dichloroacetophenone

Reduction
(e.g., NaBH4 in Methanol)

Reaction Quenching
(Dilute HCI)

Solvent Extraction
(e.g., Ethyl Acetate)

l

Washing Steps
(NaHCO3, Brine)

Drying and Concentration
(MgS04, Rotary Evaporation)

Purification

(Column Chromatography)

Final Product:
1-(3,4-Dichlorophenyl)ethanol
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Caption: Synthesis workflow for 1-(3,4-Dichlorophenyl)ethanol.

Conclusion

1-(3,4-Dichlorophenyl)ethanol is a key chemical intermediate with applications in
pharmaceutical development. This guide provides essential physical property data and
standardized protocols for its synthesis and characterization. The provided information serves
as a valuable resource for researchers and scientists working with this compound, enabling
safer handling, optimized reaction conditions, and more efficient purification processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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